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Compound of Interest

Compound Name:

2-((4-((2-

Isopropoxyethoxy)methyl)phenoxy)

methyl)oxirane

Cat. No.: B023822 Get Quote

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane, a key intermediate

in the synthesis of various active pharmaceutical ingredients, notably Bisoprolol.[1] This document

is intended for researchers, scientists, and professionals in the field of drug development.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-((4-((2-
isopropoxyethoxy)methyl)phenoxy)methyl)oxirane. It is important to note that some of the

data presented are predicted values from computational models due to the limited availability of

experimentally determined figures in published literature.
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Property Value Source

Molecular Formula C₁₅H₂₂O₄ [2][3][4]

Molecular Weight 266.33 g/mol [2]

CAS Number 66722-57-4 [2][3][4]

Appearance
Clear Colorless Oil / Pale Yellow

Oil
[5]

Density (Predicted) 1.084 ± 0.06 g/cm³ [6]

Boiling Point (Predicted) 362.6 ± 22.0 °C at 760 mmHg [5][6]

Flash Point 118.2 °C [5][6]

Vapor Pressure 3.99E-05 mmHg at 25°C [6]

Refractive Index 1.508 [6]

Solubility
Slightly soluble in Chloroform,

Sparingly soluble in Methanol
[5]

Storage Conditions
Refrigerator (2-8°C) or at <

-15°C, protected from light
[2]

Experimental Protocols
This section details the experimental procedures for the synthesis of 2-((4-((2-
isopropoxyethoxy)methyl)phenoxy)methyl)oxirane and outlines standard methodologies for

the determination of its key physical properties.

Synthesis of 2-((4-((2-
Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane
The synthesis of the title compound is a multi-step process, commencing from 4-

hydroxybenzaldehyde.

Step 1: Synthesis of 4-Hydroxybenzyl Alcohol

In a 250L reactor, dissolve 8.33 kg of sodium hydroxide in water.
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Add 25.0 kg of 4-hydroxybenzaldehyde and stir the mixture until a clear solution is obtained.

Cool the reaction mixture to 15°C.

Over a period of approximately 3 hours, add a solution of 3.0 kg of sodium borohydride in 15L of

water, maintaining the temperature at 15-20°C.

Continue stirring the reaction mixture for an additional 3 hours.

Add a slurry of 1.0 kg of charcoal in water to the reaction mixture, stir for 30 minutes, and then

filter over a Celite bed.

Collect the filtrate in a 400L reactor and cool to 0-5°C.

Slowly add a dilute solution of acetic acid (20 kg of acetic acid diluted with 20L of water) over 3-

5 hours, maintaining the temperature at 0-5°C.

Filter the isolated product, wash with 40L of water, and then spin-dry and dry under vacuum to

yield 21-23 kg of 4-hydroxybenzyl alcohol.

Step 2: Synthesis of 4-((2-Isopropoxyethoxy)methyl)phenol

In a 400L reactor, add 280L of 2-isopropoxyethanol and cool to 0°C.

Add a batch of Amberlyst-15 resin (22.5 kg) to the reactor.

Over a period of about 5 hours, add 4-hydroxybenzyl alcohol (22.5 kg) in small portions of 2 kg

per batch, maintaining the temperature at 0-5°C.

Stir the reaction mixture at 0-5°C for 2 hours.

Raise the temperature to 15-20°C and maintain for 10 hours.

Filter off the Amberlyst-15 resin and wash it with 2-isopropoxyethanol.

Collect the reaction mixture and basify with 1.0 kg of potassium carbonate.

Filter the potassium carbonate.
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Distill the 2-isopropoxyethanol from the reaction mixture to obtain 36-38 kg of 4-((2-

isopropoxyethoxy)methyl)phenol.

Step 3: Synthesis of 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

React the aqueous solution of the sodium salt of 4-((2-isopropoxyethoxy)methyl)phenol with 90

kg of epichlorohydrin at 60-65°C for 1 hour.

Extract the reaction mixture twice with 90 L of toluene.

Combine the toluene extracts and stir with 7.2 kg of solid sodium hydroxide.

The resulting product is 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Standard Protocols for Physical Property Determination
The following are general, standard laboratory procedures for determining the physical properties

of organic compounds like 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Melting Point Determination (for crystalline solids)

The melting point of a solid compound can be determined by introducing a small amount into a

capillary tube, which is then heated in a controlled manner in a melting point apparatus or a Thiele

tube.[7] The temperature range from the first sign of melting to the complete liquefaction of the

sample is recorded as the melting point range.[7] A sharp melting point range (typically 0.5-1.0°C)

is indicative of a pure compound.

Boiling Point Determination

Several methods can be employed to determine the boiling point of a liquid organic compound.[8]

Simple Distillation Method: This method involves heating the liquid in a distillation flask and

recording the temperature at which the vapor pressure of the liquid equals the external

pressure.[8] This method requires a sample volume of at least 5 mL.[8]

Capillary Method (Siwoloboff Method): A small amount of the liquid is placed in a fusion tube,

and a capillary tube, sealed at one end, is inverted into the liquid. The setup is heated, and the
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temperature at which a steady stream of bubbles emerges from the capillary tube, and upon

slight cooling the liquid just begins to enter the capillary, is recorded as the boiling point.[9][10]

Solubility Determination

A general procedure for determining the solubility of an organic compound involves the following

steps:[11][12]

Place approximately 0.1 g of the solid compound (or 0.2 mL if it is a liquid) into a small test tube.

Add 3 mL of the chosen solvent (e.g., water, ether, 5% NaOH, 5% NaHCO₃, 5% HCl,

concentrated H₂SO₄) in portions, shaking the mixture after each addition.[11]

Observe whether the compound dissolves. The solubility can be qualitatively described (e.g.,

soluble, slightly soluble, insoluble) or quantitatively determined by carefully measuring the

amount of solute that dissolves in a specific volume of solvent to form a saturated solution.

Synthesis Workflow
The following diagram illustrates the synthetic pathway for 2-((4-((2-
isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.
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Step 1: Reduction

Step 2: Etherification

Step 3: Epoxidation

4-Hydroxybenzaldehyde

4-Hydroxybenzyl Alcohol

NaOH, H₂O
Sodium Borohydride

4-((2-Isopropoxyethoxy)methyl)phenol

2-Isopropoxyethanol
Amberlyst-15

2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane

Epichlorohydrin
NaOH, Toluene

Click to download full resolution via product page

Caption: Synthetic pathway for 2-((4-((2-isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of essential
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